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Compound of Interest

Compound Name: Octylamine

Cat. No.: B049996 Get Quote

Technical Guide: Octylamine
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on octylamine, a primary aliphatic amine.

Octylamine serves as a versatile intermediate in the synthesis of various organic chemicals,

surfactants, and pharmaceuticals.[1]

Chemical Identity and Molecular Properties
Octylamine, also known as 1-aminooctane or caprylamine, is an 8-carbon primary aliphatic

amine.[2][3] It is a colorless to yellow liquid characterized by an ammonia-like odor.[3]

Data Presentation: Core Properties

The fundamental molecular properties of octylamine are summarized in the table below for

quick reference.

Property Value Source

Molecular Formula C8H19N [2][4][5]

Molecular Weight 129.24 g/mol [2][5]

Linear Formula CH3(CH2)7NH2

CAS Registry Number 111-86-4 [2][4][5]
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Methodology for Property Determination
The molecular formula and weight of a compound like octylamine are not determined through

experimental protocols in a laboratory setting for each use. Instead, they are fundamental

properties derived from its validated chemical structure.

Structural Elucidation: The connectivity of atoms (the carbon backbone and the position of

the amine group) is determined using analytical techniques such as Nuclear Magnetic

Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Formula Calculation: Once the structure (CH3(CH2)7NH2) is confirmed, the molecular

formula is derived by counting the number of atoms of each element (8 Carbon, 19

Hydrogen, 1 Nitrogen).[2][4]

Molecular Weight Calculation: The molecular weight is calculated by summing the atomic

weights of all atoms in the formula, using the standard atomic weights from the periodic

table.[2][4]

Logical Workflow
The process of determining these core chemical properties follows a straightforward logical

path from structure to formula to weight.
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Caption: Workflow for determining molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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